Ethyl N-(2-amino-5-iodo-3-methylbenzyl)glycinate

• Molecular Formula: C12H17IN2O2
• Molecular Weight: 348.18 g/mol
• IUPAC Name: ethyl 2-[(2-amino-5-iodo-3-methylphenyl)methylamino]acetate
• InChI: InChI=1S/C12H17IN2O2/c1-3-17-11(16)7-15-6-9-5-10(13)4-8(2)12(9)14/h4-5,15H,3,6-7,14H2,1-2H3
• InChI Key: HGJLURDKAMFMGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNCC1=C(C(=CC(=C1)I)C)N

Description

Ethyl N-(2-amino-5-iodo-3-methylbenzyl)glycinate is a useful research compound. Its molecular formula is C12H17IN2O2 and its molecular weight is 348.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of freshly prepared ethyl glycinate (2.58 g), 2-amino-5-iodo-3-methylbenzaldehyde (4.03 g) and 3Å molecular sieves (2 g "Fluka A.G." [Trade Mark] article No. 69828) was heated with stirring under reflux in chloroform (50 cm3) for 4 hours. The cooled solution was filtered, evaporated in vacuo, and the residue taken into ethanol (30 cm3) and treated with sodium cyanoborohydride (1.43 g). After stirring for 72 hours ethanol was removed in vacuo and the residue was partitioned between chloroform (50 cm3) and aqueous ammonia (50 cm3, S.G. 0.88). The aqueous phase was further extracted with chloroform (2×100 cm3) and the combined organic extracts were dried (MgSO4) and evaporated to give the title compound as a crude oil, (2.5 g).